Cas no 71318-23-5 ((2-methylpyrrolidin-2-yl)methanamine)

• Product Name: (2-methylpyrrolidin-2-yl)methanamine
• CAS No: 71318-23-5
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 6010360
• PubChem ID: 12700155
• Update Time: 2025-08-03

(2-methylpyrrolidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 2-methyl-
• (2-Methylpyrrolidin-2-yl)methanamine
• AKOS006361006
• 71318-23-5
• EN300-1724966
• CS-0285879
• (2-methylpyrrolidin-2-yl)methanamine

• Inchi： 1S/C6H14N2/c1-6(5-7)3-2-4-8-6/h8H,2-5,7H2,1H3
• InChI Key： TZGIINISNYXPCF-UHFFFAOYSA-N
• SMILES： N1CCCC1(C)CN

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.892±0.06 g/cm3(Predicted)
• Boiling Point: 154.0±8.0 °C(Predicted)
• pka: 11.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2-methylpyrrolidin-2-yl)methanamine

Introduction to (2-methylpyrrolidin-2-yl)methanamine and Its Significance in Modern Chemical Research

(2-methylpyrrolidin-2-yl)methanamine, with the CAS number 71318-23-5, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and synthetic chemistry. The molecular structure of (2-methylpyrrolidin-2-yl)methanamine consists of a pyrrolidine ring substituted with a methyl group at the 2-position and an amine group at the 1-position, which contributes to its versatile reactivity and utility in various chemical transformations.

The importance of (2-methylpyrrolidin-2-yl)methanamine in contemporary research is underscored by its role as a key intermediate in the synthesis of more complex molecules. Its structural framework allows for facile modifications, making it a valuable building block in the construction of pharmacophores. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders. The compound's ability to act as a precursor in the synthesis of bioactive molecules has opened new avenues for exploration in medicinal chemistry.

In the realm of synthetic chemistry, (2-methylpyrrolidin-2-yl)methanamine has been employed in various reactions, including nucleophilic substitutions, cyclizations, and condensations. These reactions are pivotal in constructing intricate molecular architectures essential for drug discovery. The compound's reactivity is further enhanced by its ability to participate in hydrogen bonding interactions, which is crucial for the design of molecules with specific binding affinities. This characteristic has made it a preferred choice for researchers aiming to develop high-affinity ligands for target proteins.

Recent advancements in computational chemistry have also played a significant role in elucidating the potential applications of (2-methylpyrrolidin-2-yl)methanamine. Molecular modeling studies have demonstrated its compatibility with various scaffolds, suggesting its broad applicability in drug design. These studies have provided insights into how modifications to the pyrrolidine ring can influence the pharmacological properties of derived compounds. Such findings are invaluable for medicinal chemists seeking to optimize the efficacy and selectivity of their drug candidates.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of (2-methylpyrrolidin-2-yl)methanamine. Preclinical studies have indicated that certain analogs exhibit promising biological activities, including antihypertensive and neuroprotective effects. These findings have spurred further research into developing novel therapeutics based on this scaffold. The compound's versatility allows for the creation of diverse chemical entities, each with unique pharmacological profiles that can be tailored to specific therapeutic needs.

The synthesis of (2-methylpyrrolidin-2-yl)methanamine itself is another area of active investigation. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. These methods often involve catalytic processes that enhance reaction efficiency while reducing environmental impact. Such advancements are crucial for sustainable drug development, ensuring that valuable intermediates like (2-methylpyrrolidin-2-yl)methanamine can be produced responsibly.

The role of (2-methylpyrrolidin-2-yl)methanamine in material science is also emerging as an important area of study. Its unique structural features make it suitable for applications in polymer chemistry and nanotechnology. For instance, derivatives of this compound have been explored as monomers for synthesizing polymers with enhanced mechanical and thermal properties. These materials find applications in various industries, including aerospace and electronics, where high-performance polymers are essential.

In conclusion, (2-methylpyrrolidin-2-yl)methanamine (CAS no 71318-23-5) is a multifaceted compound with significant implications across multiple domains of chemical research. Its structural versatility, reactivity, and potential biological activities make it a valuable asset in pharmaceutical development, synthetic chemistry, and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and discovery in these fields.